Cas no 877818-43-4 (4-4-(3-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline)

• Product Name: 4-4-(3-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline
• CAS No: 877818-43-4
• MF: C₂₀H₂₂BrN₃S₂
• MW: 448.442780971527
• CID: 5447951
• Update Time: 2025-07-02

4-4-(3-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• [4-(3-bromobenzenecarbothioyl)piperazin-1-yl]-[4-(dimethylamino)phenyl]methanethione
• 4-4-(3-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline

• Inchi： 1S/C20H22BrN3S2/c1-22(2)18-8-6-15(7-9-18)19(25)23-10-12-24(13-11-23)20(26)16-4-3-5-17(21)14-16/h3-9,14H,10-13H2,1-2H3
• InChI Key： LWCVFLOPKFABMU-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(C2=CC=CC(Br)=C2)=S)CC1)(C1=CC=C(N(C)C)C=C1)=S

Additional information on 4-4-(3-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline

Chemical Profile of 4-4-(3-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline (CAS No. 877818-43-4)

4-4-(3-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline, identified by its CAS number 877818-43-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple sulfur-containing functional groups and aromatic rings. The presence of both piperazine and aniline moieties, coupled with the 3-bromobenzenecarbothioyl substituent, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural composition of 4-4-(3-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline suggests potential applications in the synthesis of bioactive molecules. The sulfur atoms in the thioyl groups contribute to the compound's reactivity, enabling it to participate in various chemical transformations that are crucial for medicinal chemistry. Specifically, the thioyl groups can engage in nucleophilic substitution reactions, which are often employed in the development of novel therapeutic agents.

In recent years, there has been a growing interest in designing molecules that incorporate both piperazine and aniline functionalities. These structural motifs are frequently found in biologically active compounds, including drugs that target central nervous system disorders, cardiovascular diseases, and infectious diseases. The 3-bromobenzenecarbothioyl moiety further enhances the compound's potential by providing a handle for further functionalization via cross-coupling reactions such as Suzuki or Stille couplings. These reactions are widely used in the synthesis of complex organic molecules and have been instrumental in the development of numerous pharmaceuticals.

One of the most compelling aspects of 4-4-(3-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline is its potential as a building block for more complex drug candidates. Researchers have been exploring its utility in the synthesis of molecules that mimic natural bioactive compounds, with the aim of developing treatments for various diseases. For instance, derivatives of this compound have been investigated for their potential to interact with specific biological targets, such as enzymes and receptors, which play critical roles in disease pathways.

The pharmaceutical industry has long recognized the importance of structurally diverse compounds in drug discovery. Molecules like 4-4-(3-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline offer a rich palette of functional groups that can be tailored to optimize pharmacological properties such as potency, selectivity, and solubility. The sulfur-containing thioyl groups, in particular, have been shown to enhance binding affinity and metabolic stability, making them valuable features in drug design.

Recent advancements in computational chemistry have further accelerated the exploration of compounds like 4-4-(3-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline. Molecular modeling techniques allow researchers to predict how these molecules will behave in biological systems, providing insights into their potential therapeutic effects. These computational approaches are complemented by experimental studies, which validate theoretical predictions and provide empirical data on the compound's biological activity.

The synthesis of 4-4-(3-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as multi-step organic synthesis, coupled with advanced purification methods, have enabled chemists to produce high-purity samples of this compound for further study. These advancements are crucial for ensuring that researchers can accurately assess the biological properties of CAS No. 877818-43-4 without interference from impurities.

In conclusion, 4-4-(3-bromobenzenecarbothioyl)piperazine-1-carbothioyl-N,N-dimethylaniline represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, it is likely that we will see further contributions from CAS No. 877818-43-4 to the field of medicinal chemistry.